Cas no 1936171-45-7 (7-Methyl-1H-indazole-4-carbaldehyde)

• Product Name: 7-Methyl-1H-indazole-4-carbaldehyde
• CAS No: 1936171-45-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 5073803
• Update Time: 2026-03-01

7-Methyl-1H-indazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1H-indazole-4-carbaldehyde

• Inchi： 1S/C9H8N2O/c1-6-2-3-7(5-12)8-4-10-11-9(6)8/h2-5H,1H3,(H,10,11)
• InChI Key： BXRLCEWSOGLMKZ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C)C2=C1C=NN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-Methyl-1H-indazole-4-carbaldehyde

Introduction to 7-Methyl-1H-indazole-4-carbaldehyde (CAS No. 1936171-45-7)

7-Methyl-1H-indazole-4-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1936171-45-7, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde derivative possesses a unique structural framework, combining an indazole core with a methyl substituent and an aldehyde functional group at the 4-position. The compound's molecular structure not only makes it an intriguing subject of study but also opens up diverse possibilities for its application in drug discovery and development.

The indazole scaffold is a prominent motif in natural products and pharmacologically active molecules, known for its role in modulating various biological pathways. The presence of the aldehyde group at the 4-position of the indazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This reactivity has been exploited in the synthesis of more complex molecules, particularly in the development of bioactive agents targeting neurological and inflammatory disorders.

In recent years, 7-Methyl-1H-indazole-4-carbaldehyde has been studied for its potential pharmacological properties. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in diseases such as cancer, neurodegeneration, and autoimmune disorders. The methyl substituent at the 1-position of the indazole ring is thought to influence the electronic properties of the molecule, thereby affecting its binding affinity and specificity to biological targets.

One of the most promising areas of investigation involving 7-Methyl-1H-indazole-4-carbaldehyde is its role as a precursor in the synthesis of indazole-based drugs. The aldehyde functionality allows for further chemical modifications, enabling researchers to design derivatives with enhanced pharmacological profiles. For instance, condensation reactions with amines can yield imines or hydrazones, which can then be transformed into more complex structures through subsequent reactions.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 7-Methyl-1H-indazole-4-carbaldehyde's behavior. Molecular modeling studies have predicted its interaction with various biological targets, providing insights into its potential therapeutic applications. These predictions have guided experimental efforts, leading to the identification of novel derivatives with improved efficacy and reduced side effects.

The synthesis of 7-Methyl-1H-indazole-4-carbaldehyde itself is an interesting challenge due to the need for precise control over reaction conditions to achieve high yields and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize its production. These methods not only improve efficiency but also minimize waste, aligning with green chemistry principles.

In addition to its pharmaceutical applications, 7-Methyl-1H-indazole-4-carbaldehyde has shown potential in materials science. Its ability to participate in coordination chemistry with metal ions has led to the development of novel catalysts and functional materials. These materials may find applications in catalysis, sensing, and other technological fields where precise molecular interactions are crucial.

The biological activity of 7-Methyl-1H-indazole-4-carbaldehyde has been further explored through cell-based assays and animal models. Preliminary results suggest that it may modulate signaling pathways involved in inflammation and cell proliferation. However, more comprehensive studies are needed to fully elucidate its mechanisms of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible medical benefits.

The future direction of research on 7-Methyl-1H-indazole-4-carbaldehyde is likely to focus on expanding its chemical space through structural diversification. By introducing various substituents at different positions on the indazole ring or employing different functional groups, researchers aim to discover analogs with superior pharmacological properties. High-throughput screening techniques combined with machine learning algorithms may accelerate this process by rapidly identifying promising candidates for further investigation.

Regulatory considerations also play a critical role in advancing compounds like 7-Methyl-1H-indazole-4-carbaldehyde into clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet stringent quality standards before they can be tested in humans. Regulatory agencies require thorough documentation of synthesis routes, impurity profiles, and toxicological data to support safety and efficacy claims.

The economic feasibility of producing 7-Methyl-1H-indazole-4-carbaldehyde on an industrial scale is another factor that influences its commercialization prospects. Cost-effective synthetic routes must be developed to ensure affordability while maintaining high purity standards. Collaboration between academia and industry can facilitate knowledge transfer and innovation in synthetic methodologies.

In conclusion,7-Methyl-1H-indazole-4-carbaldehyde (CAS No. 1936171-45-7) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for designing novel bioactive molecules with potential therapeutic benefits. Continued research efforts will be essential to unlock its full potential and translate laboratory findings into clinical applications that improve human health.